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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core chemical properties of

Platinum(II) bromide (PtBr₂). It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who are working with or considering the use

of this important platinum compound. This document details the physical and chemical

characteristics of Platinum(II) bromide, presents quantitative data in structured tables, and

provides detailed experimental protocols for key analytical methods. Furthermore, logical

relationships in its synthesis and reactivity are visualized through diagrams to facilitate a

deeper understanding of its chemical behavior.

Introduction
Platinum(II) bromide is an inorganic compound with the chemical formula PtBr₂. It is a dark

green to brown, crystalline powder that serves as a crucial precursor in the synthesis of a

variety of other platinum-containing compounds.[1][2] Its utility spans various fields, including

catalysis in organic synthesis and as a starting material for the development of platinum-based

anticancer agents.[3][4] Understanding the fundamental chemical properties of Platinum(II)
bromide is paramount for its effective and safe handling, as well as for the rational design of

novel catalysts and therapeutic agents.
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Physical Properties
The key physical properties of Platinum(II) bromide are summarized in the table below,

providing a quick reference for laboratory use.

Property Value References

Chemical Formula PtBr₂ [5]

Molar Mass 354.89 g/mol [5]

Appearance
Dark green to brown

powder/crystalline solid
[1][2]

Density 6.65 g/cm³ [2]

Melting Point Decomposes at ~250 °C [2]

Solubility in Water Insoluble

Solubility in Organic Solvents

Soluble in coordinating

solvents (e.g., DMSO,

acetonitrile) and in the

presence of donor ligands.

[6]

Chemical Properties
Synthesis
Platinum(II) bromide is most commonly synthesized via the thermal decomposition of

hexabromoplatinic(IV) acid (H₂PtBr₆) or its salts. The synthesis involves heating the

platinum(IV) precursor, which leads to the loss of bromine and the formation of the platinum(II)

species.
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Synthesis of Platinum(II) Bromide

Hexabromoplatinic(IV) Acid (H₂PtBr₆)

Platinum(II) Bromide (PtBr₂)

 Heat (Δ) 

Bromine (Br₂) Hydrogen Bromide (HBr)

Reactivity of Platinum(II) Bromide

Platinum(II) Bromide (PtBr₂)

[PtBr₂L₂]

+ 2L

Ligand (L)
(e.g., PR₃, NH₃, RCN)

[PtL₄]²⁺

+ 2L
- 2Br⁻
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Role in Suzuki-Miyaura Coupling

Catalyst Activation

Catalytic Cycle

Pt(II)Br₂

Pt(0)L₂
(Active Catalyst)

Reduction

Oxidative
Addition

Transmetalation

Reductive
Elimination

Coupled Product
(R¹-R²)

Aryl/Vinyl Halide
(R¹-X)

Organoboron
(R²-B(OR)₂)
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PtBr₂ in Anticancer Drug Synthesis

Platinum(II) Bromide (PtBr₂)

cis-Diamminedibromoplatinum(II)
(Cisplatin Analogue)

+ 2 NH₃

trans-Diamminedibromoplatinum(II)
(Transplatin Analogue)

+ 2 NH₃

(via trans-directing synthesis)

Novel Platinum Anticancer Complexes

+ Other Amine Ligands

Ammonia (NH₃) Other Amine Ligands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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